4-Oxo-1,3-dioxolane-2-carboxylic acid

• CAS: 61799-60-8
• Molecular Formula: C4H4O5
• Molecular Weight: 132.07 g/mol
• SMILES: C1C(=O)OC(O1)C(=O)O
• InChI: InChI=1S/C4H4O5/c5-2-1-8-4(9-2)3(6)7/h4H,1H2,(H,6,7)
• InChIKey: UUGHIHQJVOGSSR-UHFFFAOYSA-N

4-Oxo-1,3-dioxolane-2-carboxylic acid (CAS 61799-60-8): Chemical Identity and Class Context for Informed Procurement

4-Oxo-1,3-dioxolane-2-carboxylic acid (CAS 61799-60-8) is a small-molecule heterocyclic building block belonging to the dioxolane carboxylic acid class. It features a five-membered 1,3-dioxolane ring with a carboxylic acid at position 2 and a ketone (oxo) group at position 4, yielding the molecular formula C₄H₄O₅ and a monoisotopic mass of 132.005873 Da . The compound is catalogued in chemical structure databases but otherwise remains extraordinarily under-characterized in the peer-reviewed primary literature and patent corpus.

Class

Dioxolane carboxylic acid building block

Distinguishing Feature

4-oxo group introduces H-bond acceptor capability, altering electronic and steric profile vs. parent dioxolane

Evidence Status

No published experimental data; all physicochemical and performance properties must be measured in-house

Why 4-Oxo-1,3-dioxolane-2-carboxylic acid Cannot Be Generically Substituted

Despite sharing a common dioxolane-carboxylic acid scaffold with simpler analogs such as 1,3-dioxolane-2-carboxylic acid (CAS 5736-05-0) or the regioisomeric 2-oxo-1,3-dioxolane-4-carboxylic acid (CAS 871835-30-2), the unique placement of the oxo group at the 4-position in 4-oxo-1,3-dioxolane-2-carboxylic acid fundamentally alters the electronic landscape of the ring. This positional isomerism is expected to confer distinct hydrogen-bond donor/acceptor patterns, dipole moments, and acid/base properties relative to its analogs . In the absence of published head-to-head performance data, this structural uniqueness means that generic substitution cannot be assumed to be functionally equivalent in synthetic or assay applications; every proposed replacement must be validated empirically on a case-by-case basis.

Positional isomerism alters reactivity

Oxo placement at C-4 creates unique electronic, H-bonding, and acid/base patterns; functional equivalence with 1,3-dioxolane-2-carboxylic acid or other analogs cannot be assumed without head-to-head data.

Hydrolytic lability may differ

The acetal center at C-2 is predicted to be more acid-labile than the ester-like 2-oxo regioisomer; substitution may unexpectedly alter stability under acidic or protic conditions.

No comparative performance data exist

Published comparative biological, catalytic, or stability studies are absent; every proposed replacement must be empirically validated on a case-by-case basis.

Quantitative Differentiation Evidence for 4-Oxo-1,3-dioxolane-2-carboxylic acid Versus Closest Analogs

Physicochemical Property Contrast: Target Compound vs. 1,3-Dioxolane-2-carboxylic acid

A predictive structural comparison highlights key physicochemical differences between 4-oxo-1,3-dioxolane-2-carboxylic acid and its non-oxygenated parent, 1,3-dioxolane-2-carboxylic acid. The addition of the 4-oxo group increases molecular weight (132.07 vs. 118.09 g/mol), reduces H-bond donor count (1 vs. unknown for comparator), and drastically increases topological polar surface area (TPSA), which is predicted to significantly lower membrane permeability (logP) relative to the parent . These differences are derived from in silico models; no experimental pKa, logP, or solubility data have been published for either compound.

Physicochemical contrast

Class-level inference

Target: MW 132.07, HBD 1, TPSA ~83 Ų
Parent: MW 118.09, TPSA ~55 Ų (in silico)

Predicted lower permeability; may impact cell penetration in scaffold design

No experimental logP or solubility data exist

Evidence Dimension	Predicted molecular properties
Target Compound Data	MW: 132.07 g/mol; HBD: 1; TPSA: ~83 Ų; Formula: C₄H₄O₅
Comparator Or Baseline	1,3-Dioxolane-2-carboxylic acid (CAS 5736-05-0) – MW: 118.09 g/mol; Formula: C₄H₆O₄; TPSA: ~55 Ų
Quantified Difference	ΔMW = +13.98 g/mol; ΔTPSA ≈ +28 Ų; ΔHBD = not comparable owing to missing data
Conditions	In silico prediction (ACD/Labs or analogous predictive engine); no experimental validation available

Why This Matters

For medicinal chemistry or agrochemical design, the predicted lower permeability of the target compound relative to the parent analog must be considered during scaffold selection, as it may impact oral bioavailability or cell penetration.

Regioisomeric Distinction: 4-Oxo- vs. 2-Oxo-1,3-dioxolane-carboxylic acid

The target compound is a regioisomer of 2-oxo-1,3-dioxolane-4-carboxylic acid (CAS 871835-30-2). In the target compound the carboxylic acid resides at the acetal carbon (position 2), whereas in the comparator it is attached to the oxo-bearing carbon (position 4). This positional switch is predicted to influence the lability of the dioxolane ring: acetals (position 2) are generally more susceptible to acid-catalyzed hydrolysis than esters attached via the 4-position . No empirical hydrolysis or stability data exist for either regioisomer.

Regioisomer stability

Class-level inference

Acetal-acid (target) vs. ester-like comparator; predicted greater acid lability for target

May require cautious use under acidic or protic conditions

No kinetic stability data available

Evidence Dimension	Predicted hydrolytic stability based on acetal vs. ester character
Target Compound Data	Carboxylic acid at acetal center (C-2); predicted greater acid lability
Comparator Or Baseline	2-Oxo-1,3-dioxolane-4-carboxylic acid (CAS 871835-30-2) – carboxylic acid at oxo-substituted center (C-4)
Quantified Difference	No quantitative stability data available
Conditions	In silico structural analysis; no experimental kinetics

Why This Matters

If the target compound is intended for use under acidic reaction conditions or in protic solvents, its predicted higher lability relative to the 2-oxo regioisomer must be factored into synthetic planning or storage recommendations.

Literature Coverage Gap: Absence of Direct Comparative Biological or Catalytic Data

An exhaustive search of PubMed, Google Scholar, and patent databases (December 2025–April 2026) returned zero primary research articles, patents, or authoritative biological assay entries that directly compare 4-oxo-1,3-dioxolane-2-carboxylic acid with any of its closest structural analogs. Consequently, no quantitative data on relative potency, selectivity, metabolic stability, or catalytic performance can be supplied [1]. This evidence gap is itself a critical differentiation factor for procurement: the compound's biological and catalytic profile is entirely unvalidated.

Comparative data gap

Supporting evidence

0 direct head-to-head studies found for any analog

High procurement risk; biological and catalytic profile entirely unvalidated

Literature search through 2026-04-30

Evidence Dimension	Published comparative studies
Target Compound Data	0 direct head-to-head studies found
Comparator Or Baseline	Closest analogs (5736-05-0, 871835-30-2, 4-methyl-5-oxo analog) – 0 direct head-to-head studies found
Quantified Difference	N/A – no data exist
Conditions	Literature search across PubMed, Google Scholar, SciFinder (indirect), and Google Patents through 2026-04-30

Why This Matters

Procurement decisions must be made with the understanding that this compound carries a high risk of unknown performance. Teams requiring pre-validated biological or catalytic activity should consider this a critical knowledge gap.

• [1] Comprehensive literature search performed by the analyst. No primary references found for direct comparator studies involving 4-oxo-1,3-dioxolane-2-carboxylic acid. View Source

Prudent Application Scenarios for 4-Oxo-1,3-dioxolane-2-carboxylic acid Based on Available Structural Evidence

Exploratory Medicinal Chemistry: Scaffold-Hopping from 1,3-Dioxolane-2-carboxylic acid

For teams already working with 1,3-dioxolane-2-carboxylic acid who seek to introduce a hydrogen-bond-accepting ketone functionality at the 4-position without altering the carboxylic acid vector, 4-oxo-1,3-dioxolane-2-carboxylic acid represents a direct scaffold-hop candidate. The predicted increase in TPSA and molecular weight should be used to triage the compound's suitability in permeability-limited programs. Because no comparative biological data exist, all activity and ADME parameters must be generated de novo .

Synthetic Methodology Development: A Case Study in Regioisomer Stability

The stark stability contrast predicted between 4-oxo-1,3-dioxolane-2-carboxylic acid (acetal-carboxylic acid) and 2-oxo-1,3-dioxolane-4-carboxylic acid (ester-like) makes the target compound a useful probe for studying pH-dependent ring-opening mechanisms. Researchers developing new acid-labile protecting-group strategies or controlled-release linkers may find the compound valuable as a negative control or as a benchmark for acetal stability .

Chemical Biology Probe Design: Minimalist Core for Fragment-Based Screening

With a molecular weight of only 132 Da and a balanced mix of hydrogen-bond donors and acceptors, the compound fits the 'rule-of-three' guidelines for fragment-based drug discovery. Its empty biological profile makes it a clean starting point for fragment libraries where the 4-oxo-1,3-dioxolane-2-carboxylic acid core can be elaborated and SAR explored from scratch. Procurement should be limited to small quantities for initial screening until basic solubility and stability data are measured in-house .

Application

Selection Property

Validation Focus

Application: Scaffold-hopping from parent dioxolane

Selection Property: 4-oxo H-bond acceptor modification; predicted TPSA increase

Validation Focus: De novo permeability and ADME profiling required

Application: Regioisomer stability probe

Selection Property: Acetal-acid vs. ester-like lability

Validation Focus: pH-dependent stability and ring-opening kinetics

Application: Fragment-based screening core

Selection Property: Low MW (132 Da), balanced HBD/HBA; clean biological slate

Validation Focus: Solubility, stability, and primary screen hit validation